Cas no 1366379-10-3 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid
• CAS No: 1366379-10-3
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6263650
• PubChem ID: 165802810
• Update Time: 2025-05-23

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid
• EN300-1163467
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methoxy-2-methylphenyl)propanoic acid
• 1366379-10-3

• Inchi： 1S/C16H23NO5/c1-10-8-11(21-5)6-7-12(10)13(9-14(18)19)17-15(20)22-16(2,3)4/h6-8,13H,9H2,1-5H3,(H,17,20)(H,18,19)/t13-/m1/s1
• InChI Key： CHVHYBILPNLSIG-CYBMUJFWSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC(=CC=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid

The Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic Acid (CAS No. 1366379-10-3)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid, identified by the CAS registry number 1366379-10-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule's structure comprises a chiral center at the third carbon atom, which is attached to both a tert-butoxycarbonyl (Boc) group and a substituted phenyl ring, making it a valuable substrate for stereochemical studies and medicinal chemistry.

The tert-butoxycarbonyl group, often abbreviated as Boc, is a well-known protecting group in peptide synthesis and organic synthesis. Its presence in this compound suggests that it may play a role in stabilizing the amine functionality during synthetic procedures or in biological systems. The phenyl ring substitution pattern, specifically at positions 4 and 2 with methoxy and methyl groups respectively, adds complexity to the molecule's electronic environment and could influence its interactions with biological targets.

Recent advancements in chiral resolution techniques have enabled researchers to isolate enantiomerically pure samples of this compound, which is crucial for studying its stereochemical properties. The R configuration at the third carbon indicates that this enantiomer may exhibit distinct pharmacokinetic profiles compared to its S counterpart. Such studies are essential for understanding the compound's behavior in vivo and optimizing its therapeutic potential.

In terms of biological activity, preliminary studies suggest that this compound may exhibit selective binding to certain protein targets, potentially making it a lead candidate for drug development. The combination of a bulky tert-butoxycarbonyl group and an electron-rich phenyl ring could impart unique binding affinities and selectivities, which are desirable traits in drug design.

Moreover, the synthesis of this compound has been optimized through various methodologies, including asymmetric catalysis and stereoselective reactions. These methods not only enhance the efficiency of production but also contribute to the sustainability of chemical processes, aligning with current trends toward greener chemistry.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with potential biological targets. Molecular docking studies have provided insights into how the tert-butoxycarbonyl group and the substituted phenyl ring contribute to binding efficacy. Such computational approaches are increasingly being integrated into early-stage drug discovery to accelerate the identification of promising candidates.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methoxy-2-methylphenyl)propanoic acid represents a fascinating molecule with rich structural features and significant potential in pharmaceutical research. As ongoing studies continue to uncover its properties and applications, this compound stands as a testament to the advancements in modern organic chemistry and medicinal science.